1-Methyl-4-[(1-nitropropyl)sulfonyl]benzene

• CAS No.: 42759-54-6
• Molecular Formula: C10H13NO4S
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 1-methyl-4-(1-nitropropylsulfonyl)benzene
• InChI: InChI=1S/C10H13NO4S/c1-3-10(11(12)13)16(14,15)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3
• InChI Key: ZXUBNAPNIFKMMX-UHFFFAOYSA-N
• Canonical SMILES: CCC([N+](=O)[O-])S(=O)(=O)C1=CC=C(C=C1)C

Description

1-Methyl-4-[(1-nitropropyl)sulfonyl]benzene is an organic compound with the molecular formula C10H13NO4S It contains a benzene ring substituted with a methyl group, a nitropropyl group, and a sulfonyl group

Preparation Methods

The synthesis of 1-Methyl-4-[(1-nitropropyl)sulfonyl]benzene typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the nitration of a suitable precursor, followed by sulfonation and subsequent alkylation. The reaction conditions often require the use of strong acids and bases, as well as controlled temperatures to ensure the desired product is obtained .

Chemical Reactions Analysis

1-Methyl-4-[(1-nitropropyl)sulfonyl]benzene undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The sulfonyl group can be reduced to a sulfide.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions, such as halogenation or nitration.

Common reagents used in these reactions include reducing agents like hydrogen gas and catalysts such as palladium on carbon. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Methyl-4-[(1-nitropropyl)sulfonyl]benzene has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methyl-4-[(1-nitropropyl)sulfonyl]benzene involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the sulfonyl group can form strong interactions with proteins and enzymes. These interactions can modulate the activity of biological pathways and lead to various effects .

Comparison with Similar Compounds

1-Methyl-4-[(1-nitropropyl)sulfonyl]benzene can be compared with other similar compounds, such as:

• 1-Methyl-4-[(1-nitroethyl)sulfonyl]benzene
• 1-Methyl-4-[(1-nitrobutyl)sulfonyl]benzene
• 1-Methyl-4-[(1-nitroisopropyl)sulfonyl]benzene

These compounds share similar structural features but differ in the length and branching of the alkyl chain attached to the nitro group. This variation can lead to differences in their chemical reactivity and biological activity .